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Compound of Interest

Compound Name:
2-amino-1,7-diethyl-1H-purin-

6(7H)-one

CAS No.: 105612-74-6

Cat. No.: B11894012

Get Quote

Compound: 2-amino-1,7-diethyl-1H-purin-6(7H)-one CAS Registry Number:Not widely listed

as discrete commercial entity; derivative of 73-40-5 (Guanine) Molecular Formula: C

H

N

O Molecular Weight: 207.23 g/mol [1]

Executive Summary & Application Context
1,7-Diethylguanine is a specific regioisomer of diethylated guanine.[1] Unlike the biologically

ubiquitous N9-substituted nucleosides, this compound features alkylation at the N1 and N7

positions. This substitution pattern locks the purine ring in a specific tautomeric state,

preventing the N1-H

O6-H lactam-lactim tautomerism typical of guanine.
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Genotoxicity Biomarker: It is a known product of reaction between DNA/tRNA and ethylating

agents like N-ethyl-N-nitrosourea (ENU) and diethyl sulfate (DES).

Synthetic Intermediate: Used in the development of purine-based peptidomimetics and

acyclic nucleoside phosphonates.

Spectroscopic Profile
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The differentiation of 1,7-diethylguanine from its isomers (e.g., 1,9-diethyl, N2-ethyl) relies

heavily on the chemical shift of the methylene protons on the ethyl groups and the C8-H

singlet.

Solvent System: DMSO-d

(Recommended for solubility and preventing exchange of amino protons).

Predicted

H NMR Data (400 MHz, DMSO-d

)
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Position Group Multiplicity

Chemical Shift
(

, ppm)

Structural
Insight

H-8 CH Singlet (s) 8.40 – 8.60

Highly

deshielded due

to the cationic

character often

associated with

N7-alkylation;

distinct from N9-

isomers (usually

~7.9-8.1 ppm).[1]

N1-CH CH Quartet (q) 3.95 – 4.05
Hz. Typical

amide-like N-

alkylation shift.

N7-CH CH Quartet (q) 4.20 – 4.35

Downfield

relative to N1-

ethyl due to the

electron-deficient

imidazole ring

system (betaine

character).

N1-CH CH Triplet (t) 1.15 – 1.25 Hz.

N7-CH CH Triplet (t) 1.30 – 1.40

Slightly

deshielded

relative to N1-

methyl.
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2-NH NH Broad Singlet 6.50 – 7.00

Exchangeable

with D

O. Position

varies with

concentration.

C NMR Key Signals:

C=O (C6): ~155-158 ppm (Consistent with N1-substituted amides).

C8: ~140-145 ppm.

Ethyl CH

: Distinct signals at ~42 ppm (N1) and ~46 ppm (N7).

Expert Note: The N7-alkylation induces a significant positive charge delocalization on the

imidazole ring, often shifting the H8 proton downfield compared to 1,9-isomers.

B. Mass Spectrometry (MS)
Ionization Mode: ESI (+) (Electrospray Ionization, Positive Mode) Molecular Ion:

m/z[1]

Fragmentation Pathway
The fragmentation of 1,7-diethylguanine follows a characteristic loss of the alkyl chains. Unlike

ribosylated guanines which lose the sugar (neutral loss 116 or 132), alkylated guanines

sequentially lose the ethyl groups as ethylene (neutral loss 28) or ethyl radicals (loss 29)

depending on the energy.

Key Transitions (MS/MS):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://patents.google.com/patent/CN1966504A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11894012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor: 208 m/z (

)

Primary Fragment: 180 m/z (Loss of C

H

from N1 or N7)

Secondary Fragment: 152 m/z (Guanine core,

)[1]
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Figure 1: Proposed ESI(+) fragmentation pathway for 1,7-diethylguanine.[1]

C. UV-Visible Spectroscopy
The UV spectrum is pH-dependent. However, because N1 is blocked by an ethyl group, the

molecule cannot ionize by deprotonating N1 (pKa ~9.4 in Guanine).[1]

Neutral pH (Buffer pH 7.0):

nm.

Acidic pH (0.1 N HCl):

nm.
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Spectral Feature: N7-alkylation typically causes a bathochromic shift (red shift) compared to

N9-alkylation.

Isomer Differentiation Workflow
Distinguishing the 1,7-isomer from the more common 1,9-isomer or N2-alkylated byproducts is

critical.

Unknown Diethyl Guanine Sample

1H NMR (DMSO-d6)

Are NH2 protons (broad, ~6.5ppm) present?

NO (or Alkyl signal on N)

Alkyl on Exocyclic N

YES

N2-Ethyl Isomer Check H-8 Chemical Shift

H-8 Position?

1,7-Diethyl 
 (H-8 > 8.4 ppm 

 N7-CH2 > 4.2 ppm)

Downfield Shift

1,9-Diethyl 
 (H-8 ~ 7.9-8.1 ppm 
 N9-CH2 ~ 4.0 ppm)

Upfield Shift
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Click to download full resolution via product page

Figure 2: Logical workflow for distinguishing 1,7-diethylguanine from common isomers using

NMR.

Experimental Protocol: Sample Preparation
To ensure reproducibility of the spectral data above, follow this preparation protocol.

Materials:

Solvent: DMSO-d

(99.9% D) + 0.03% TMS (v/v).

Tube: 5mm High-Precision NMR tube.

Procedure:

Massing: Weigh 5–10 mg of the 1,7-diethylguanine solid.

Dissolution: Add 600

L of DMSO-d

. Vortex for 30 seconds.

Note: If the sample is a salt (e.g., hydrobromide), the solution may be acidic.[1] This can

shift the H8 signal further downfield.

Filtration: If the solution is cloudy (common with biological extracts), filter through a glass

wool plug directly into the NMR tube.

Acquisition:

Set probe temperature to 298 K (25°C).

Acquire 16 scans (minimum) to resolve the ethyl quartets clearly from the water

suppression region.
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Email: info@benchchem.com or Request Quote Online.

Sources

1. CN1966504A - Guanine one-pot synthesis method - Google Patents [patents.google.com]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of 1,7-Diethylguanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11894012/docs#technical-monograph-spectroscopic-
characterization-of-1-7-diethylguanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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